Cas no 1807218-22-9 (3-Bromo-2-methyl-6-nitrobenzyl bromide)

• Product Name: 3-Bromo-2-methyl-6-nitrobenzyl bromide
• CAS No: 1807218-22-9
• MF: C₈H₇Br₂NO₂
• MW: 308.954680681229
• CID: 4977483
• Update Time: 2025-06-12

3-Bromo-2-methyl-6-nitrobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-methyl-6-nitrobenzyl bromide

• Inchi： 1S/C8H7Br2NO2/c1-5-6(4-9)8(11(12)13)3-2-7(5)10/h2-3H,4H2,1H3
• InChI Key： IXIABPSEMNMIFP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(CBr)=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8

Additional information on 3-Bromo-2-methyl-6-nitrobenzyl bromide

3-Bromo-2-methyl-6-nitrobenzyl Bromide: A Comprehensive Overview

3-Bromo-2-methyl-6-nitrobenzyl bromide (CAS No. 1807218-22-9) is a versatile organic compound with a unique structure and a wide range of applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its bromine and nitro functional groups, which confer it with specific chemical properties and reactivity profiles. In this article, we will delve into the structure, synthesis, properties, and potential applications of 3-Bromo-2-methyl-6-nitrobenzyl bromide.

The molecular formula of 3-Bromo-2-methyl-6-nitrobenzyl bromide is C₉H₈Br₂N₂O₂, and its molecular weight is 314.97 g/mol. The compound features a benzene ring substituted with a bromomethyl group at the 3-position, a methyl group at the 2-position, and a nitro group at the 6-position. These substituents play crucial roles in determining the compound's chemical behavior and reactivity.

The synthesis of 3-Bromo-2-methyl-6-nitrobenzyl bromide can be achieved through several routes. One common method involves the bromination of 2-methyl-6-nitrobenzyl alcohol followed by dehydrobromination to form the corresponding bromide. This process typically requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted reactions or catalytic systems that minimize waste and energy consumption.

The physical properties of 3-Bromo-2-methyl-6-nitrobenzyl bromide are also noteworthy. It is a solid at room temperature with a melting point ranging from 105°C to 107°C. The compound is insoluble in water but soluble in organic solvents such as dichloromethane, acetone, and ethanol. These solubility characteristics make it suitable for various chemical reactions and analytical techniques.

In terms of chemical reactivity, the presence of the bromomethyl group in 3-Bromo-2-methyl-6-nitrobenzyl bromide makes it an excellent electrophile for nucleophilic substitution reactions. This property is particularly useful in synthetic organic chemistry for constructing complex molecules with specific functionalities. Additionally, the nitro group can be reduced to an amino group under appropriate conditions, opening up further synthetic possibilities.

3-Bromo-2-methyl-6-nitrobenzyl bromide has found applications in various fields due to its unique properties. In pharmaceutical research, it serves as an intermediate in the synthesis of potential drug candidates. For example, recent studies have explored its use in the development of novel anti-cancer agents and anti-inflammatory drugs. The compound's ability to undergo selective functionalization makes it a valuable starting material for designing molecules with targeted biological activities.

In materials science, 3-Bromo-2-methyl-6-nitrobenzyl bromide has been investigated for its potential use in polymer synthesis and functional materials. Its reactivity with various monomers allows for the creation of polymers with tailored properties, such as enhanced mechanical strength or improved thermal stability. These materials have potential applications in areas such as electronics, coatings, and biomedical devices.

The safety profile of 3-Bromo-2-methyl-6-nitrobenzyl bromide is an important consideration in its handling and use. While it is not classified as a hazardous material under current regulations, proper safety precautions should be taken during laboratory work to minimize exposure risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 3-Bromo-2-methyl-6-nitrobenzyl bromide (CAS No. 1807218-22-9) is a multifaceted compound with significant potential in chemical synthesis, pharmaceutical research, and materials science. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop new molecules and materials with specific properties and applications. As research continues to advance, we can expect to see even more innovative uses for this versatile compound.